2-(2-Bromo-4,5-difluorophenyl)acetonitrile

• Molecular Formula: C8H4BrF2N
• Molecular Weight: 232.02 g/mol
• IUPAC Name: 2-(2-bromo-4,5-difluorophenyl)acetonitrile
• InChI: InChI=1S/C8H4BrF2N/c9-6-4-8(11)7(10)3-5(6)1-2-12/h3-4H,1H2
• InChI Key: OTFXKFDOOXFNLS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)F)Br)CC#N

Description

2-(2-Bromo-4,5-difluorophenyl)acetonitrile is a useful research compound. Its molecular formula is C8H4BrF2N and its molecular weight is 232.02 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The compound (143 mg, 0.572 mmol) of Step 1 was dissolved in THF. Pyridine (0.138 mL, 1.71 mmol) was added thereto, trifluoroacetic anhydride (0.119 mL, 0.858 mmol) was added thereto at −5° C. to 0° C., and stirred at room temperature for 1 hour. The reaction solution was concentrated under reduced pressure. After diluted with ethyl acetate, the resultant was washed with 1 N hydrochloric acid, a saturated aqueous sodium hydrogen carbonate solution, and saturated brine, and then dried over anhydrous magnesium sulfate. The solvent was distilled away under reduced pressure to thus obtain the title compound without purification.